molecular formula C16H16N2O3 B8451630 2-Hydrazinylidene-1,2-bis(3-methoxyphenyl)ethan-1-one CAS No. 62482-42-2

2-Hydrazinylidene-1,2-bis(3-methoxyphenyl)ethan-1-one

Cat. No.: B8451630
CAS No.: 62482-42-2
M. Wt: 284.31 g/mol
InChI Key: GOCFIADMQFGKGT-UHFFFAOYSA-N
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Description

2-Hydrazinylidene-1,2-bis(3-methoxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62482-42-2

Molecular Formula

C16H16N2O3

Molecular Weight

284.31 g/mol

IUPAC Name

2-hydrazinylidene-1,2-bis(3-methoxyphenyl)ethanone

InChI

InChI=1S/C16H16N2O3/c1-20-13-7-3-5-11(9-13)15(18-17)16(19)12-6-4-8-14(10-12)21-2/h3-10H,17H2,1-2H3

InChI Key

GOCFIADMQFGKGT-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)C(=NN)C(=O)C2=CC(=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1.0 g hydrazine hydrate in 25 ml ethanol is added a warm solution of 3,3'-dimethoxybenzil, 7.0 g in 125 ml ethanol. The solution is heated to 65° C for 48 hours. Three drops of acetic acid are added and heating is continued for 48 hours. The solution is concentrated, diluted with 100 ml water and extracted with methylene chloride. The organic layer is removed, dried over magnesium sulfate and the solvent removed. The oily residue is chromatographed on 200 g of BioSil-A using chloroform-benzene mixtures. Elution of product is completed with methylene chloride. The product from chromatography is recrystallized from chloroform-hexane yielding 2.8 g of pale yellow needles. M.P. 109°-110.5°.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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